2-(Propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-6-amine

• IUPAC Name: 2-propan-2-yl-[1,2,4]triazolo[1,5-a]pyridin-6-amine
• InChI: InChI=1S/C9H12N4/c1-6(2)9-11-8-4-3-7(10)5-13(8)12-9/h3-6H,10H2,1-2H3
• InChI Key: SQRUQLKLRCJZEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN2C=C(C=CC2=N1)N
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol

Description

“2-(Propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-6-amine” is a compound that falls under the category of 1,2,4-triazolo[1,5-a]pyrimidines. This class of compounds has been found to be remarkably versatile in drug design due to their relatively simple structure. They have been proposed as possible surrogates of the purine ring and have been described as potentially viable bio-isosteres of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine.

Synthesis Analysis

The synthesis of such compounds often involves aromatic nucleophilic substitution. For example, a series of 2-substituted-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)-5-(6-methylpyridin-2-yl)imidazoles was synthesized and evaluated to optimize a prototype inhibitor of TGF-β type I receptor kinase (ALK5).

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be similar to other 1,2,4-triazolo[1,5-a]pyrimidines. The ring system of these compounds is isoelectronic with that of purines.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are likely to be similar to those of other 1,2,4-triazolo[1,5-a]pyrimidines. These compounds have been found to have numerous applications in medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Properties

• Metal-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines : A novel strategy for synthesizing biologically important 1,2,4-triazolo[1,5-a]pyridines from N-(pyridin-2-yl)benzimidamides was developed. This process features direct metal-free oxidative N-N bond formation, offering short reaction times and high yields (Zheng et al., 2014).
• Synthesis of [1,2,4]Triazolo[1,5-a]pyridines : New methods for synthesizing [1,2,4]Triazolo[1,5-a]pyridines without 2-position substituents were achieved using 2-aminopyridines and N-(pyrid-2-yl)formamidoximes. This approach allows for the preparation of triazoles with diverse substitutions on the pyridine ring (Huntsman & Balsells, 2005).

Pharmaceutical Applications

• Antiproliferative Activity Against Cancer Cell Lines : Fluorinated 1,2,4-triazolo[1,5-a][1,3,5]triazines displayed significant antiproliferative activity against breast, colon, and lung cancer cell lines. The compounds were synthesized from (iso)nicotinic hydrazides and showed potential as cancer therapeutics (Dolzhenko et al., 2008).
• Inhibitors for Type 2 Diabetes Treatment : Compounds such as (2S,3S)-3-Amino-4-(3,3-difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-(4-[1,2,4]triazolo[1,5-a]pyridin-6-ylphenyl)butanamide were developed as dipeptidyl peptidase IV inhibitors, showing potential for treating type 2 diabetes (Edmondson et al., 2006).

Material Science Applications

• Organic Light Emitting Diodes (OLEDs) : Bipolar red host materials based on [1,2,4]-triazolo[4,3-a]-pyridine, such as TPATP and TPAPTP, were developed for use in red phosphorescent OLEDs. They showed high efficiency and good electroluminescent properties, indicating their potential in display technologies (Kang et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to act as rorγt inverse agonists , PHD-1 , JAK1 , and JAK2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.

Mode of Action

Based on the known actions of similar compounds, it can be inferred that this compound may interact with its targets by binding to their active sites, thereby modulating their activity and influencing downstream cellular processes .

Biochemical Pathways

Given the potential targets of similar compounds, it can be speculated that this compound may influence pathways related to immune response, oxygen sensing, and signal transduction .

Pharmacokinetics

It is known that the lipophilicity of similar compounds can be modulated to resolve issues related to cyp direct inhibition (di), thereby improving their bioavailability .

Result of Action

Based on the known actions of similar compounds, it can be inferred that this compound may have a range of effects, including modulation of immune response, alteration of oxygen sensing mechanisms, and disruption of signal transduction pathways .

Action Environment

It is known that the reaction temperature can play a role in the synthesis of similar compounds .

Future Directions

The future directions for “2-(Propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-6-amine” and similar compounds could involve further exploration of their potential in drug design. Given their versatility and the various biological activities they have been found to have, these compounds could have numerous applications in medicinal chemistry.